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Compound of Interest

Compound Name: Guanazole

Cat. No.: B075391

Guanazole, chemically known as 3,5-diamino-1,2,4-triazole (DAT), is a nitrogen-rich
heterocyclic compound that serves as a critical building block in the development of next-
generation energetic materials. Its high nitrogen content, thermal stability, and versatile
reactivity make it an attractive starting material for synthesizing a wide array of high-
performance explosives, propellants, and pyrotechnics. This document provides detailed
application notes and experimental protocols for researchers and scientists involved in the
synthesis and characterization of guanazole-based energetic materials.

Application Notes

Guanazole's utility in energetic materials synthesis stems from its two primary reactive sites:
the amino groups and the triazole ring. These sites allow for a variety of chemical
modifications, including nitration, salt formation, and condensation reactions, to produce
compounds with tailored energetic properties.

Key applications include:

o Formation of Energetic Salts: The basic amino groups of guanazole can be protonated by
various energetic acids (e.g., picric acid, dinitramide) to form energetic salts. These salts
often exhibit a desirable balance of high performance and reduced sensitivity to impact and
friction. The extensive hydrogen bonding networks in these salts contribute to their thermal
stability.
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o Synthesis of Nitro Derivatives: The amino groups can be converted to nitramino groups (-
NHNO?2), significantly increasing the oxygen balance and energetic output of the resulting
molecule. Furthermore, the triazole ring itself can be nitrated under specific conditions.

e Precursor for Fused-Ring Systems: Guanazole is a key precursor for constructing more
complex, high-nitrogen fused-ring systems. For instance, it can be reacted with other
nitrogen-rich heterocycles, such as tetrazines, to create highly stable and energetic
molecules.[1] These fused structures often exhibit remarkable thermal stability, making them
suitable for applications requiring heat-resistant explosives.

o Development of Insensitive High Explosives: By carefully selecting the functional groups and
molecular architecture, guanazole derivatives can be designed to be powerful yet
remarkably insensitive to accidental detonation. This is a critical attribute for modern military
and civilian applications where safety is paramount.

Performance of Guanazole-Based Energetic
Materials

The energetic properties of materials derived from guanazole vary significantly based on their
final chemical structure. The following tables summarize key performance data for
representative guanazole-based energetic compounds, providing a comparative overview.
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Experimental Protocols

The following are detailed protocols for the synthesis of key guanazole-based energetic
materials.

Protocol 1: Synthesis of N>,N>'-(1,2,4,5-tetrazine-3,6-diyl)-bis(1H-1,2,4-triazole-3,5-diamine)[1]

This protocol describes the synthesis of a highly stable and insensitive energetic material
through the condensation of guanazole with a tetrazine derivative.

Materials:

¢ 3,5-diamino-1,2,4-triazole (Guanazole, DAT)

e 3,6-dichloro-1,2,4,5-tetrazine

e Dimethylformamide (DMF)

e Sodium hydride (NaH, 60% dispersion in mineral oil)
e Hydrochloric acid (HCI)

« Distilled water

Procedure:
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e To a solution of 3,5-diamino-1,2,4-triazole in anhydrous DMF, add sodium hydride portion-
wise at 0 °C under an inert atmosphere.

 Stir the mixture at room temperature for 1 hour.

e Add a solution of 3,6-dichloro-1,2,4,5-tetrazine in DMF dropwise to the reaction mixture.

o Heat the reaction mixture to 80 °C and maintain for 12 hours.

o Cool the mixture to room temperature and pour it into ice water.

» Neutralize the solution with hydrochloric acid to precipitate the product.

 Filter the solid, wash with distilled water, and dry under vacuum to yield the final product.

Protocol 2: General Procedure for the Formation of Energetic Salts of Guanazole Derivatives

This protocol outlines a general method for the synthesis of energetic salts from a guanazole-
derived base and an energetic acid.

Materials:

e Guanazole-based compound (e.g., 3,6-Diamino-1H-[1][2][4]triazolo[4,3-b][1][2][4]triazole)[5]

e Energetic acid (e.qg., Picric acid, 3,5-dinitro-1,2,4-triazolate)

e Solvent (e.g., Ethanol, Water)

Procedure:

Dissolve the guanazole-based compound in the chosen solvent, with gentle heating if
necessary.

In a separate flask, dissolve the energetic acid in the same solvent.

Slowly add the acid solution to the solution of the guanazole derivative with constant stirring.

A precipitate will form immediately or upon cooling.
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« Stir the mixture for an additional 1-2 hours to ensure complete reaction.
o Collect the solid product by filtration.

¢ Wash the product with a small amount of cold solvent and then dry it in a desiccator.

Visualizations

Diagram 1: Synthesis of a Tetrazine-Triazole Energetic Material
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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